Cas no 1170368-53-2 (potassium 7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product Name: potassium 7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 1170368-53-2
• MF: C₇H₂F₃KN₄O₂
• MW: 270.209891796112
• MDL: MFCD09802204
• CID: 5167020
• PubChem ID: 43810478
• Update Time: 2025-06-12

potassium 7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• potassium 7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• potassium;7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• Z291235496
• potassium7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-(trifluoromethyl)-, potassium salt (1:1)
• potassium 7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate

• MDL： MFCD09802204
• Inchi： 1S/C7H3F3N4O2.K/c8-7(9,10)4-3(5(15)16)1-11-6-12-2-13-14(4)6;/h1-2H,(H,15,16);/q;+1/p-1
• InChI Key： CTXFHGLLIMQZKR-UHFFFAOYSA-M
• SMILES： [K+].FC(C1=C(C(=O)[O-])C=NC2=NC=NN12)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 303
• Topological Polar Surface Area: 83.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on potassium 7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate

Potassium 7-(Trifluoromethyl)-1,2,4-Triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1170368-53-2): A Comprehensive Overview

Potassium 7-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1170368-53-2) is a potent and selective inhibitor of the adenosine A_2A receptor. This compound has garnered significant attention in the field of medicinal chemistry and pharmacology due to its potential therapeutic applications in various neurological and cardiovascular disorders. The unique chemical structure and pharmacological properties of this compound make it a valuable tool for both academic research and drug development.

The chemical structure of potassium 7-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate features a triazolopyrimidine core with a trifluoromethyl group at the 7-position and a carboxylate group at the 6-position. The presence of these functional groups contributes to its high affinity and selectivity for the adenosine A_2A receptor. The potassium salt form enhances its solubility and stability, making it suitable for various experimental conditions.

Recent studies have highlighted the potential of potassium 7-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate in treating Parkinson's disease. Adenosine A_2A receptors are highly expressed in the basal ganglia, a brain region critically involved in motor control. Inhibition of these receptors has been shown to improve motor function and reduce symptoms associated with Parkinson's disease. Preclinical studies using animal models have demonstrated that this compound effectively reduces tremors and improves motor coordination without significant side effects.

Beyond its application in neurodegenerative diseases, potassium 7-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate has also shown promise in cardiovascular research. Adenosine A_2A receptors play a crucial role in regulating blood pressure and heart rate. Inhibiting these receptors can lead to vasodilation and reduced cardiac workload, which may be beneficial in treating hypertension and heart failure. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in these conditions.

The synthesis of potassium 7-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate involves several well-established chemical reactions. The key steps include the formation of the triazolopyrimidine core through a multistep process involving nucleophilic substitution and cyclization reactions. The introduction of the trifluoromethyl group is typically achieved through electrophilic fluorination or coupling reactions with trifluoromethyl-containing reagents. The final step involves converting the carboxylic acid intermediate into its potassium salt form.

In terms of pharmacokinetics, potassium 7-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate exhibits favorable properties such as good oral bioavailability and a long half-life. These characteristics make it suitable for both acute and chronic administration in preclinical studies. Additionally, its low toxicity profile has been confirmed through extensive safety assessments in vitro and in vivo.

The potential therapeutic applications of potassium 7-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate extend beyond neurological and cardiovascular disorders. Recent research has explored its use in inflammatory conditions such as arthritis and multiple sclerosis. Adenosine A_2A receptors are known to modulate immune responses, and inhibiting these receptors can reduce inflammation and tissue damage. Preliminary studies have shown promising results in reducing inflammatory markers and improving clinical outcomes in animal models of these diseases.

In conclusion, Potassium 7-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1170368-53-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in various fields of medicine. Ongoing clinical trials will provide valuable insights into its safety and efficacy in human subjects, paving the way for potential new treatments for neurological disorders, cardiovascular diseases, and inflammatory conditions.